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An In-depth Technical Guide to 3-(Trifluoromethyl)phenylacetonitrile

Introduction
3-(Trifluoromethyl)phenylacetonitrile, also known as 3-(Trifluoromethyl)benzyl cyanide, is an

important fluorinated building block in organic synthesis.[1][2] Its unique electronic and steric

properties, imparted by the trifluoromethyl group, make it a valuable intermediate in the

development of various biologically active molecules and advanced materials.[2] This

document provides a comprehensive overview of its chemical and physical properties, safety

information, a detailed experimental protocol for its synthesis, and its key applications for

researchers and professionals in drug development and materials science.

Chemical Identity and Properties
The fundamental identifiers and physical properties of 3-(Trifluoromethyl)phenylacetonitrile
are summarized below. It is typically a colorless to pale yellow or yellow-brown liquid.[2][3][4]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 2338-76-3[5][6][7]

IUPAC Name 2-[3-(Trifluoromethyl)phenyl]acetonitrile[7]

Molecular Formula C₉H₆F₃N[2][6][7]

Molecular Weight 185.15 g/mol [5][6][8]

Linear Formula CF₃C₆H₄CH₂CN[5][9]

InChI Key JOIYKSLWXLFGGR-UHFFFAOYSA-N[5][9]

SMILES String FC(F)(F)c1cccc(CC#N)c1[5][9]

EC Number 219-053-8[5][9]

| MDL Number | MFCD00001913[2][5][10] |

Table 2: Physical and Chemical Properties

Property Value

Appearance
Colorless to almost colorless clear
liquid[1][2]

Purity ≥94% to >98.0% (GC)[1][2][4]

Boiling Point 92-93 °C at 4 mmHg[2][5][9]

Density 1.187 g/mL at 25 °C[5][9]

Refractive Index n20/D 1.4565[5][9]

| Flash Point | 49 °C (120.2 °F) - closed cup[5] |

Safety and Handling
3-(Trifluoromethyl)phenylacetonitrile is a flammable liquid and vapor.[1][11] It is harmful if

swallowed, in contact with skin, or if inhaled.[11] It causes skin and serious eye irritation and

may cause respiratory irritation.[11]
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Table 3: GHS Hazard Information

Hazard Class Code Description

Flammable Liquids H226
Flammable liquid and
vapor[1][5]

Acute Toxicity, Oral H302 Harmful if swallowed[5]

Acute Toxicity, Dermal H312 Harmful in contact with skin[5]

Acute Toxicity, Inhalation H332 Harmful if inhaled[5]

Skin Irritation H315 Causes skin irritation[5][11]

Eye Irritation H319
Causes serious eye irritation[5]

[11]

| STOT - Single Exposure | H335 | May cause respiratory irritation[5][11] |

Pictograms: GHS02 (Flame), GHS07 (Exclamation mark)[5]

Handling and Storage:

Personal Protective Equipment (PPE): Use of eyeshields, faceshields, gloves, and a suitable

respirator (e.g., type ABEK (EN14387) filter) is recommended.[5]

Precautions: Avoid breathing vapors, mist, or gas.[1] Do not get in eyes, on skin, or on

clothing.[11] Keep away from open flames, hot surfaces, and sources of ignition.[11] Use

only non-sparking tools and take precautionary measures against static discharges.[11]

Storage: Store in a well-ventilated place and keep the container tightly closed.[1][11] The

recommended storage temperature is between 2°C and 8°C.[2]

Experimental Protocols: Synthesis
A common method for the synthesis of 3-(Trifluoromethyl)phenylacetonitrile involves the

reaction of 3-(trifluoromethyl)benzyl chloride with sodium cyanide.[3]

Objective: To synthesize 3-(Trifluoromethyl)phenylacetonitrile.
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Materials:

3-(Trifluoromethyl)benzyl chloride (also referred to as 2,3-trifluoromethylbenzyl chloride in

some sources) (235 g)[3]

Sodium cyanide (61.7 g)[3]

Triethylbenzylammonium chloride (2.5 g)[3]

Water (112 g + 100 g for washing)[3]

5% Sodium hypochlorite solution[3]

Equipment:

500 mL three-necked flask

250 mL beaker

Stirring apparatus

Heating mantle

Dropping funnel

Apparatus for distillation under reduced pressure

HPLC for reaction monitoring

Procedure:

Preparation of Sodium Cyanide Solution: In a 250 mL beaker, add 61.7 g of sodium cyanide

to 112 g of water. Stir for 2 hours until the sodium cyanide is completely dissolved.[3]

Reaction Setup: To a 500 mL three-necked flask, add 235 g of 3-(trifluoromethyl)benzyl

chloride and 2.5 g of triethylbenzylammonium chloride.[3]

Reaction Initiation: Heat the mixture in the three-necked flask to 60°C.[3]
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Addition of Reactant: Slowly add the prepared aqueous sodium cyanide solution dropwise to

the flask, maintaining the reaction temperature between 55-65°C.[3]

Reaction Completion: After the addition is complete, maintain the reaction temperature at

60°C for 8 hours. Monitor the reaction by taking samples for HPLC analysis to ensure the

mass fraction of the starting material, 3-(trifluoromethyl)benzyl chloride, is less than 0.5%.[3]

Work-up: Once the reaction is complete, cool the mixture to room temperature and allow the

layers to separate.[3]

Washing: The aqueous layer is washed twice with 50 g of water. The aqueous layers are

then combined and treated with a 5% sodium hypochlorite solution.[3]

Purification: The organic layer (oil layer) is purified by distillation under reduced pressure.

Collect the fraction at 94-97°C at -0.095 MPa to yield the final product.[3]

Expected Yield: Approximately 204 g (91% yield) with a purity of ≥94.0%.[3]
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Caption: Synthesis workflow for 3-(Trifluoromethyl)phenylacetonitrile.
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Applications in Research and Development
3-(Trifluoromethyl)phenylacetonitrile serves as a crucial intermediate in several fields due to

the influence of the trifluoromethyl group, which can enhance properties like metabolic stability,

lipophilicity, and binding affinity of target molecules.

Pharmaceutical Development: It is a key building block in the synthesis of pharmaceuticals,

particularly for developing novel anti-inflammatory and analgesic drugs.[2] Its structure is

integral for designing drug candidates that require specific electronic and steric

characteristics.[2]

Agrochemicals: The compound is used in the formulation of modern agrochemicals,

contributing to the efficacy of pesticides and herbicides.[2]

Materials Science: In materials science, it is utilized for creating advanced polymers and

coatings.[2] The trifluoromethyl group imparts desirable properties such as increased thermal

stability and hydrophobicity, making the resulting materials suitable for high-performance

applications.[2]

Chemical Synthesis: More broadly, it is used in various chemical synthesis studies as a

versatile intermediate.[3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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